Cas no 2105220-69-5 (methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate)

• Product Name: methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate
• CAS No: 2105220-69-5
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6411751
• PubChem ID: 165511062
• Update Time: 2025-06-12

methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate
• EN300-1164139
• 2105220-69-5

• Inchi： 1S/C9H14N2O3/c1-5-9(6(2)14-11-5)7(10)4-8(12)13-3/h7H,4,10H2,1-3H3
• InChI Key： AVDSNUFCPONXIW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.4Ų

Additional information on methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate

Introduction to Methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate (CAS No. 2105220-69-5)

Methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate, identified by its CAS number 2105220-69-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate features a unique combination of functional groups, including an amino group, a carboxylate ester, and a dimethyl oxazole ring. These structural elements contribute to its potential interactions with biological targets, such as enzymes and receptors, which are crucial for modulating various physiological processes.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic scaffolds, such as the dimethyl oxazole moiety found in this molecule. Oxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amino group and the ester functionality further enhances the compound's versatility, allowing for diverse chemical modifications and functionalization.

One of the most compelling aspects of methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate is its potential as a building block for more complex pharmacophores. Researchers have utilized similar molecular frameworks to develop inhibitors targeting various disease-related pathways. For instance, studies have shown that oxazole-based compounds can interact with metalloproteinases and other enzymes involved in cancer progression. The amino group in this compound also provides a site for further derivatization, enabling the creation of prodrugs or analogs with improved pharmacokinetic properties.

The synthesis of methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The dimethyl oxazole ring is typically introduced through cyclization reactions involving appropriate precursors. The subsequent introduction of the amino group and the ester functionality is achieved through nucleophilic substitution or other well-established synthetic methodologies. Advances in catalytic processes have further refined these synthetic routes, making them more efficient and environmentally friendly.

From a computational chemistry perspective, the three-dimensional structure of methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate has been modeled using density functional theory (DFT) and other computational techniques. These studies have provided insights into its binding interactions with potential biological targets. The predicted binding affinities and mode of interaction have been validated through experimental studies, reinforcing the compound's potential as a lead molecule in drug discovery.

In clinical research, methyl 3-amino-3-(dimethyl-1,2-oxazol-4-yl)propanoate has been investigated for its therapeutic effects in several disease models. Preclinical studies have demonstrated its ability to inhibit the activity of key enzymes involved in inflammation and oxidative stress. These findings have prompted further investigation into its potential as a treatment for chronic inflammatory diseases and neurodegenerative disorders. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.

The pharmacokinetic profile of methyl 3-amino-3-(dimethyl-1,2-oxazol-4-ylopropanoate) has been thoroughly characterized using non-invasive imaging techniques and bioanalytical methods. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The moderate solubility in both aqueous and organic solvents allows for formulation flexibility, enabling its use in various delivery systems such as oral tablets or injectable solutions.

The safety profile of this compound has also been evaluated through toxicological studies conducted in vitro and in vivo. Preliminary results indicate that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further long-term studies are necessary to fully assess its safety and efficacy before human clinical trials can be initiated.

The future directions for research on methyl 3-amino--(dimethyloxazol--4--ylo)propanoate include exploring its mechanism of action at a molecular level and identifying new therapeutic applications. Advances in structural biology techniques have made it possible to determine high-resolution structures of target proteins bound to this compound. These structures will provide critical insights into how it interacts with biological systems and will guide the design of next-generation analogs with enhanced potency and selectivity.

In conclusion,methyl 3-amino--(dimethyloxazol--4--ylo)propanoate(CAS No.2105220--69--5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As our understanding of its biological activities grows,
so does the promise that it holds for improving human health through innovative therapeutic interventions.